Cas no 886945-95-5 (N-(5,6-dimethyl-1,3-benzothiazol-2-yl)-N-(pyridin-3-yl)methylfuran-2-carboxamide)

• Product Name: N-(5,6-dimethyl-1,3-benzothiazol-2-yl)-N-(pyridin-3-yl)methylfuran-2-carboxamide
• CAS No: 886945-95-5
• MF: C₂₀H₁₇N₃O₂S
• MW: 363.432883024216
• CID: 5477997
• Update Time: 2025-10-31

N-(5,6-dimethyl-1,3-benzothiazol-2-yl)-N-(pyridin-3-yl)methylfuran-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-Furancarboxamide, N-(5,6-dimethyl-2-benzothiazolyl)-N-(3-pyridinylmethyl)-
• N-(5,6-dimethyl-1,3-benzothiazol-2-yl)-N-(pyridin-3-yl)methylfuran-2-carboxamide

• Inchi： 1S/C20H17N3O2S/c1-13-9-16-18(10-14(13)2)26-20(22-16)23(12-15-5-3-7-21-11-15)19(24)17-6-4-8-25-17/h3-11H,12H2,1-2H3
• InChI Key： SNESVJPQTIJHDR-UHFFFAOYSA-N
• SMILES： O1C=CC=C1C(N(C1=NC2=CC(C)=C(C)C=C2S1)CC1=CC=CN=C1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on N-(5,6-dimethyl-1,3-benzothiazol-2-yl)-N-(pyridin-3-yl)methylfuran-2-carboxamide

Professional Introduction to N-(5,6-dimethyl-1,3-benzothiazol-2-yl)-N-(pyridin-3-yl)methylfuran-2-carboxamide (CAS No. 886945-95-5)

N-(5,6-dimethyl-1,3-benzothiazol-2-yl)-N-(pyridin-3-yl)methylfuran-2-carboxamide, identified by its CAS number 886945-95-5, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive research and development. The structural framework of this molecule integrates key pharmacophoric elements that are known to interact with biological targets, thereby suggesting potential therapeutic applications.

The chemical structure of N-(5,6-dimethyl-1,3-benzothiazol-2-yl)-N-(pyridin-3-yl)methylfuran-2-carboxamide is characterized by the presence of a benzothiazole core and a pyridine moiety, both of which are well-documented for their role in modulating various biological pathways. The benzothiazole ring system is particularly notable for its versatility in drug design, often serving as a scaffold for compounds with antimicrobial, anti-inflammatory, and anticancer properties. The dimethyl substitution at the 5 and 6 positions of the benzothiazole ring enhances its stability and influences its electronic properties, making it an attractive component in medicinal chemistry.

The pyridine group at the nitrogen position introduces another layer of functionality, enabling interactions with biological targets through hydrogen bonding and other non-covalent forces. This dual pharmacophoric design is particularly intriguing because it allows for the creation of molecules that can simultaneously engage multiple binding sites on a target protein or enzyme. Such multivalency is often a key factor in achieving high affinity and selectivity in drug candidates.

In recent years, there has been a surge in interest regarding the development of novel heterocyclic compounds with potential therapeutic applications. Among these, N-(5,6-dimethyl-1,3-benzothiazol-2-yl)-N-(pyridin-3-yl)methylfuran-2-carboxamide has emerged as a compound of considerable interest due to its unique structural features and preliminary biological activity profiles. The combination of the benzothiazole and pyridine moieties provides a rich chemical space for exploration, allowing researchers to fine-tune the properties of the molecule to optimize its biological activity.

The furan moiety in the carboxamide position further contributes to the complexity of this compound. Furan derivatives are known for their ability to modulate various biological processes, including enzyme inhibition and receptor binding. The presence of this functional group in N-(5,6-dimethyl-1,3-benzothiazol-2-yl)-N-(pyridin-3-yl)methylfuran-2-carboxamide suggests that it may exhibit unique interactions with biological targets that are distinct from those mediated by the benzothiazole and pyridine components alone.

The synthesis of N-(5,6-dimethyl-1,3-benzothiazol-2-yl)-N-(pyridin-3-yl)methylfuran-2-carboxamide involves multi-step organic transformations that require careful optimization to ensure high yield and purity. The process typically begins with the preparation of key intermediates such as 5,6-dimethylbenzothiazole and 3-pyridinemethanamine. These intermediates are then coupled using appropriate coupling reagents under controlled conditions to form the desired product. The synthesis also involves functional group transformations such as carboxylation and amidation to introduce the necessary pharmacophoric elements into the molecular structure.

The pharmacological evaluation of N-(5,6-dimethyl-1,3-benzothiazol-2-yl)-N-(pyridin-3-y